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Compound of Interest

2,4,6-Trichloropyridine-3-
Compound Name:
carboxylic acid

Cat. No.: B1288208

CAS Number: 69422-72-6

Synonyms: 2,4,6-Trichloronicotinic Acid

Chemical and Physical Properties

This section summarizes the key chemical and physical properties of 2,4,6-Trichloropyridine-
3-carboxylic acid. The data is compiled from various chemical suppliers and databases.
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Property Value Source

CAS Number 69422-72-6 Multiple Sources
Molecular Formula CeH2CIsNO:2 [1]

Molecular Weight 226.44 g/mol [1]

IUPAC Name 2,4,6-trichloropyridine-3- 1]

carboxylic acid

Boiling Point 357.4 °C at 760 mmHg [1]

Density (Theoretical) 1.728 g/cm3 [1]

Flash Point 169.9 °C [1]

Refractive Index 1.618 [1]

Inferred from related

Appearance White to off-white solid
compounds
Sparingly soluble in water,
- ) ) Inferred from related
Solubility soluble in common organic

solvents

compounds

Synthesis Pathway

The primary synthetic route to 2,4,6-Trichloropyridine-3-carboxylic acid involves a multi-step

process starting from 3-methylpyridine. The pathway includes a chlorination step followed by

an oxidation step.

3-Methylpyridine |——————

Chlorination

[2,4,6-TrichIoro-S-methyIpyridine)MV[ZA,6-Trich|0ropyridine-3-carb0xylic acidj
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Caption: Synthesis pathway of 2,4,6-Trichloropyridine-3-carboxylic acid.

Experimental Protocols
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While a detailed, peer-reviewed experimental protocol for the synthesis of 2,4,6-
Trichloropyridine-3-carboxylic acid is not readily available in the public domain, the following
outlines the general procedures for the key transformations based on analogous reactions.

General Analytical Methods for Pyridine Derivatives

Analysis of pyridine derivatives typically employs a combination of chromatographic and
spectroscopic techniques to determine purity and elucidate structure.

o High-Performance Liquid Chromatography (HPLC): A standard method for assessing the
purity of pyridine carboxylic acids. A typical setup would involve a C18 column with a mobile
phase consisting of a gradient of acetonitrile and water with an acidic modifier like formic
acid or trifluoroacetic acid.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
structural confirmation. The chemical shifts, splitting patterns, and integration of the proton
signals, along with the number and chemical shifts of the carbon signals, provide a detailed
picture of the molecular structure.

o Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern
of the compound, further confirming its identity.

e Infrared (IR) Spectroscopy: Provides information about the functional groups present in the
molecule. For 2,4,6-Trichloropyridine-3-carboxylic acid, characteristic peaks for the
carboxylic acid O-H and C=0 stretches, as well as C-Cl and pyridine ring vibrations, would
be expected.

Applications in Research and Drug Development

Pyridine carboxylic acids are a significant class of compounds in medicinal chemistry and drug
development due to their presence in numerous biologically active molecules. While specific
applications for 2,4,6-Trichloropyridine-3-carboxylic acid are not extensively documented, its
structural motifs suggest its potential as a versatile intermediate in the synthesis of novel
therapeutic agents.

The pyridine ring is a common scaffold in many approved drugs, and the presence of chloro-
and carboxylic acid functional groups allows for a variety of chemical modifications. These
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groups can be manipulated to introduce different pharmacophores and modulate the
physicochemical properties of a lead compound to enhance its efficacy, selectivity, and
pharmacokinetic profile.

Safety and Handling

2,4,6-Trichloropyridine-3-carboxylic acid is a chemical that should be handled with
appropriate safety precautions in a laboratory setting.

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:[1]
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

GHS Pictogram:[1]
e GHSO07: Exclamation mark

It is recommended to handle this compound in a well-ventilated fume hood, wearing
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

Logical Relationship of Analytical Techniques

The characterization of a synthesized chemical compound like 2,4,6-Trichloropyridine-3-
carboxylic acid follows a logical workflow of analytical techniques to confirm its identity and
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Caption: Workflow for the analysis of synthesized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 2,4,6-Trichloropyridine-3-
carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288208#2-4-6-trichloropyridine-3-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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